Cas no 114163-51-8 (3H-1,2,3-Triazolo[4,5-b]pyridine,5,7-dimethyl-)

3H-1,2,3-Triazolo[4,5-b]pyridine,5,7-dimethyl- Properties

Names and Identifiers

• 3H-1,2,3-Triazolo[4,5-b]pyridine,5,7-dimethyl-
• 5,7-dimethyl-2H-triazolo[4,5-b]pyridine
• v-Triazolo[4,5-b]pyridine, 5,7-dimethyl- (6CI)
• 5,7-dimethyl-1H-[1,2,3]triazolo[4,5-b]pyridine
• 5,7-Dimethyl-v-triazolo[4,5-b]pyridine
• 114163-51-8
• v-Triazolo[4,5-b]pyridine,5,7-dimethyl-(6ci)
• 5,7-Dimethyl-2H-[1,2,3]triazolo[4,5-b]pyridine
• FT-0707323
• 5,7-Dimethyl-3H-[1,2,3]triazolo[4,5-b]pyridine
• DTXSID70704487
• +Expand

• InChIKey： RMLOUEBLXMNXLY-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8N4/c1-4-3-5(2)8-7-6(4)9-11-10-7/h3H,1-2H3,(H,8,9,10,11)
• SMILES： CC1C=C(C)C2=NNN=C2N=1

Computed Properties

• Exact Mass: 148.07500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 148.075
• Heavy Atom Count: 11
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 54.5A^2

Experimental Properties

• LogP: 0.96970
• PSA: 54.46000